![molecular formula C12H21N3O3 B7633346 1-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]-3-[(2S)-1-hydroxybutan-2-yl]urea](/img/structure/B7633346.png)
1-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]-3-[(2S)-1-hydroxybutan-2-yl]urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]-3-[(2S)-1-hydroxybutan-2-yl]urea is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as Dimebolin or Latrepirdine and is a small molecule that has been studied for its effects on various biological systems.
Mechanism of Action
The exact mechanism of action of 1-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]-3-[(2S)-1-hydroxybutan-2-yl]urea is not fully understood. However, it is believed that this compound exerts its effects by modulating the activity of several neurotransmitters, including acetylcholine, dopamine, and serotonin. Dimebolin has also been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to play a role in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 1-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]-3-[(2S)-1-hydroxybutan-2-yl]urea can have several biochemical and physiological effects. For example, this compound has been shown to increase the levels of acetylcholine and dopamine in the brain, which can improve cognitive function and memory. Dimebolin has also been shown to reduce inflammation and oxidative stress, which are believed to play a role in the development of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]-3-[(2S)-1-hydroxybutan-2-yl]urea in lab experiments is its ability to improve cognitive function and memory. This makes it a useful tool for studying the mechanisms underlying these processes. However, one of the limitations of using this compound is that its exact mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 1-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]-3-[(2S)-1-hydroxybutan-2-yl]urea. One of the most promising areas of research is in the development of new treatments for Alzheimer's disease. Studies have shown that Dimebolin can improve cognitive function and memory in patients with Alzheimer's disease, and further research is needed to determine its long-term effects and potential side effects. Other areas of research include the development of new drugs that target the same neurotransmitter systems as Dimebolin, as well as the investigation of its effects on other biological systems.
Synthesis Methods
The synthesis of 1-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]-3-[(2S)-1-hydroxybutan-2-yl]urea can be achieved through several methods. One of the most commonly used methods involves the reaction of 3,5-dimethyl-4-isocyanato-1,2-oxazole with 2-amino-2-methyl-1-propanol in the presence of a suitable solvent. This reaction results in the formation of the desired compound along with the release of carbon dioxide gas.
Scientific Research Applications
Several studies have been conducted to investigate the potential therapeutic applications of 1-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]-3-[(2S)-1-hydroxybutan-2-yl]urea. One of the most promising applications of this compound is in the treatment of Alzheimer's disease. Studies have shown that Dimebolin can improve cognitive function and memory in patients with Alzheimer's disease.
properties
IUPAC Name |
1-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]-3-[(2S)-1-hydroxybutan-2-yl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N3O3/c1-5-10(6-16)14-12(17)13-7(2)11-8(3)15-18-9(11)4/h7,10,16H,5-6H2,1-4H3,(H2,13,14,17)/t7?,10-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUZPLQILWDAKQY-MHPPCMCBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CO)NC(=O)NC(C)C1=C(ON=C1C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](CO)NC(=O)NC(C)C1=C(ON=C1C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]-3-[(2S)-1-hydroxybutan-2-yl]urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.